4(15),11-Oppositadien-1-ol: A Technical Guide to Its Natural Sources, Distribution, and Analysis
4(15),11-Oppositadien-1-ol: A Technical Guide to Its Natural Sources, Distribution, and Analysis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the natural sources, distribution, and analytical methodologies for the sesquiterpenoid 4(15),11-Oppositadien-1-ol. This document is intended to serve as a valuable resource for professionals in the fields of natural product chemistry, pharmacology, and drug development.
Introduction
4(15),11-Oppositadien-1-ol is a sesquiterpenoid alcohol, a class of 15-carbon isoprenoid compounds known for their structural diversity and wide range of biological activities.[1] These compounds are secondary metabolites found predominantly in plants, as well as in some fungi and marine organisms.[2][3] Sesquiterpenoids play a significant role in plant defense mechanisms and have garnered considerable interest for their potential therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial properties.[1][3] 4(15),11-Oppositadien-1-ol, as a member of this class, is of interest for its potential biological activities, particularly in areas such as pest control.
Natural Sources and Distribution
The primary documented natural source of 4(15),11-Oppositadien-1-ol is the essential oil of Valeriana jatamansi (syn. Valeriana wallichii), a perennial herb belonging to the Valerianaceae family.[4][5][6] This plant is native to the temperate regions of the Himalayas. The essential oil, typically extracted from the roots and rhizomes of the plant, is a complex mixture of various sesquiterpenoids.
While 4(15),11-Oppositadien-1-ol has been identified in Valeriana jatamansi, it is often considered a minor constituent of the essential oil. The chemical composition of the oil, including the concentration of 4(15),11-Oppositadien-1-ol, can exhibit significant variation. This variability is influenced by several factors, including:
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Geographical Location: The altitude and specific environmental conditions of where the plant is grown can impact the profile of secondary metabolites.
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Genetic Variation (Chemotypes): Different populations of Valeriana jatamansi can have distinct chemical profiles, leading to the classification of different chemotypes.
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Cultivation vs. Wild Sourcing: Whether the plant material is cultivated or harvested from the wild can affect the composition of the essential oil.
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Harvesting Time and Plant Part: The developmental stage of the plant and the specific part used for extraction (roots vs. rhizomes) can influence the yield and composition of the oil.
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Extraction Method: The technique used to isolate the essential oil can affect the final chemical profile.
Quantitative Data on Sesquiterpenoid Composition of Valeriana jatamansi Essential Oil
The following table summarizes the quantitative data on the major sesquiterpenoid constituents found in the essential oil of Valeriana jatamansi from various studies. While 4(15),11-Oppositadien-1-ol is not explicitly quantified in these particular studies, the data provides a chemical context for its natural source.
| Sesquiterpenoid Compound | Plant Part | Geographical Origin | Percentage Range (%) | Reference(s) |
| Patchouli alcohol | Roots | Uttarakhand & Meghalaya, India | 0.4 - 63.7 | |
| Maaliol | Roots | Uttarakhand, India | 2.9 - 53.8 | |
| Seychellene | Roots | Uttarakhand, India | 4.1 - 27.4 | |
| Calarene/β-gurjunene | Roots | Uttarakhand, India | 3.0 - 20.8 | |
| α-Santalene | Roots | Uttarakhand, India | 0.6 - 12.0 | |
| Viridiflorol | Roots | Uttarakhand, India | 0.9 - 7.1 |
Experimental Protocols
The isolation and identification of 4(15),11-Oppositadien-1-ol from its natural source, Valeriana jatamansi, typically involves the following key experimental procedures.
Extraction of Essential Oil
A common method for extracting the essential oil from the roots and rhizomes of Valeriana jatamansi is hydrodistillation using a Clevenger-type apparatus.
Methodology:
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Plant Material Preparation: Fresh or air-dried roots and rhizomes of Valeriana jatamansi are collected and cleaned. The material may be coarsely powdered to increase the surface area for extraction.
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Hydrodistillation: The plant material is placed in a round-bottom flask with a sufficient amount of distilled water. The flask is then connected to a Clevenger apparatus and a condenser.
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Heating: The flask is heated to boil the water. The resulting steam carries the volatile essential oil components.
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Condensation and Separation: The steam-oil mixture is passed through the condenser, where it cools and liquefies. Due to the immiscibility of the oil and water, the essential oil separates and can be collected.
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Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate (B86663) to remove any residual water and stored in a sealed, dark glass vial at a low temperature (e.g., 4°C) to prevent degradation.[4]
Chemical Analysis and Identification
The chemical composition of the extracted essential oil is typically analyzed using Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).
Methodology:
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Sample Preparation: A small amount of the essential oil is diluted in a suitable solvent (e.g., diethyl ether or hexane).[2]
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Gas Chromatography (GC) Analysis:
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Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is used.
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Column: A non-polar or semi-polar capillary column, such as a HP-5MS (5% Phenyl Methyl Siloxane), is commonly employed.
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Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.
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Temperature Program: A temperature gradient is applied to the column oven to separate the different components of the oil. A typical program might start at a lower temperature (e.g., 60°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 240°C) at a specific rate (e.g., 4°C/min).[4]
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Injector and Detector Temperatures: The injector and detector are maintained at high temperatures (e.g., 220°C and 250°C, respectively) to ensure volatilization of the sample and detection of the components.[4]
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Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:
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Instrumentation: A GC system is coupled to a Mass Spectrometer (MS).
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Ionization: Electron Impact (EI) ionization at 70 eV is standard for creating fragment ions.
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Mass Analyzer: A quadrupole or other type of mass analyzer is used to separate the ions based on their mass-to-charge ratio.
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Data Analysis: The identification of 4(15),11-Oppositadien-1-ol and other components is achieved by comparing their mass spectra and retention indices with those of authentic reference standards and with data from spectral libraries (e.g., NIST, Wiley).[4]
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Visualizations
Experimental Workflow for Isolation and Identification
The following diagram illustrates the general workflow for the isolation and identification of 4(15),11-Oppositadien-1-ol from Valeriana jatamansi.
Caption: Workflow for the isolation and identification of 4(15),11-Oppositadien-1-ol.
Logical Relationship of Factors Influencing Compound Variability
The following diagram illustrates the key factors that influence the chemical composition, including the presence and concentration of 4(15),11-Oppositadien-1-ol, in Valeriana jatamansi.
References
- 1. Iridoids and sesquiterpenoids from the roots of Valeriana jatamansi Jones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. currentsci.com [currentsci.com]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. [Isolation and pharmacodynamic activity of the sesquiterpene valeranone from Nardostachys jatamansi DC] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. bibliotecadigital.uchile.cl [bibliotecadigital.uchile.cl]
